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Compound of Interest

Compound Name: CBL0137

Cat. No.: B606513

For immediate reference, the primary recommendation for the disposal of small quantities of
CBL0137 is to treat it as household waste, as per the manufacturer's Safety Data Sheet (SDS).
However, given its classification as a potential cytotoxic agent, institutional and local
regulations for hazardous waste must be consulted and followed.

This document provides a comprehensive guide to the proper disposal procedures for the
research chemical CBL0137, synthesized from the most current safety and handling
information. The following procedures are designed to ensure the safety of laboratory
personnel and compliance with environmental regulations.

I. Core Disposal Guidance from the Safety Data
Sheet

The most direct guidance for the disposal of CBL0137 comes from the manufacturer's Safety
Data Sheet (SDS). According to the SDS provided by Cayman Chemical, CBL0137 is not
classified as a hazardous substance under the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals.[1]

Key Disposal Recommendations:
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Waste Type Recommended Disposal Method

Small Quantities of CBL0137 Can be disposed of with household waste.[1]

_ Disposal must be made according to official
Uncleaned Packaging i ]
regulations.

It is crucial to note that while the GHS classification is "not hazardous," the SDS also advises
against allowing the substance to enter sewers or surface and ground water.[1]

Il. Precautionary Measures and Handling

Despite the official GHS classification, product information from suppliers consistently advises
that CBL0137 should be considered hazardous until further information is available.[2][3]
Therefore, a cautious approach to handling and disposal is strongly recommended.

Essential safety precautions during handling include:
e Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[2][3]
e Wash hands and any exposed skin thoroughly after handling.[2][3]

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses.

lll. Disposal Workflow for CBL0137 in a Research
Setting

Given the dual nature of the guidance—a non-hazardous GHS classification alongside
precautionary warnings—a conservative disposal workflow is advised. This workflow aligns with
general best practices for handling potentially cytotoxic compounds in a laboratory
environment.

Caption: A recommended workflow for the safe disposal of CBL0137 and associated waste in a
laboratory setting.

IV. Decontamination Procedures
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For surfaces and equipment that have come into contact with CBL0137, a thorough
decontamination process is essential.

Recommended Decontamination Protocol:

« Initial Cleaning: Use a detergent solution to wipe down the contaminated surface.
e Rinsing: Rinse the surface with water to remove the detergent.

o Final Decontamination: Wipe the surface with a 70% isopropyl alcohol solution.

e Drying: Allow the surface to air dry completely.

o Waste Disposal: All cleaning materials (wipes, etc.) should be disposed of as hazardous
waste.

V. Regulatory Context: EPA Hazardous Waste

As of the latest information, CBL0137 is not specifically listed as a hazardous waste by the
U.S. Environmental Protection Agency (EPA). The determination of whether a substance is a
"characteristic" hazardous waste (due to ignitability, corrosivity, reactivity, or toxicity) would
require specific testing that is not publicly available.[4] In the absence of such data, and in line
with precautionary principles, treating CBL0137 waste as hazardous is the most prudent
course of action.

Disclaimer: This information is intended for guidance in a research setting and does not replace
the need for a site-specific risk assessment and adherence to institutional and local
regulations. Always consult with your institution's Environmental Health and Safety (EHS)
department for specific disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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